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Compound of Interest

Compound Name: 5-CM-H2Dcfda

CAS No.: 1219794-09-8

Cat. No.: B1669264

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals using 5-CM-
H2DCFDA for the detection of intracellular reactive oxygen species (ROS).

Frequently Asked Questions (FAQs)
Q1: What is 5-CM-H2DCFDA and how does it work?

5-CM-H2DCFDA (5-(and-6)-chloromethyl-2',7'-dichlorodihydrofluorescein diacetate) is a cell-

permeant fluorescent probe used to detect a broad spectrum of reactive oxygen species

(ROS), including hydrogen peroxide, hydroxyl radicals, and peroxynitrite.[1][2][3] The probe

itself is non-fluorescent. Once it diffuses into the cell, intracellular esterases cleave the acetate

groups, and the chloromethyl group reacts with intracellular thiols, trapping the probe inside.[1]

[4] Subsequent oxidation by ROS converts the non-fluorescent molecule into the highly

fluorescent 2',7'-dichlorofluorescein (DCF).[1][2][5]

Q2: What are the excitation and emission wavelengths for the fluorescent product DCF?
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The fluorescent product, DCF, has an excitation maximum of approximately 492-495 nm and

an emission maximum of around 517-527 nm.[6][7]

Q3: Can 5-CM-H2DCFDA be used in fixed cells?

No, 5-CM-H2DCFDA and similar derivatives are not fixable.[8] The assay relies on the

enzymatic activity of intracellular esterases which are inactivated by fixation. Therefore, this

probe is intended for use in live cells.

Q4: Is 5-CM-H2DCFDA specific to a particular reactive oxygen species?

No, 5-CM-H2DCFDA is a general indicator of oxidative stress and is not specific to a single

type of ROS.[3][9] It can be oxidized by various ROS, including hydrogen peroxide, hydroxyl

radicals, and peroxynitrite.[1][2]

Experimental Workflow & Mechanism
The following diagram illustrates the general experimental workflow for 5-CM-H2DCFDA
staining.
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Data Acquisition

Culture cells to desired confluency

Apply experimental treatment (e.g., drug exposure)

Wash cells with warm buffer (e.g., HBSS)

Load cells with 5-CM-H2DCFDA working solution

Proceed to staining

Incubate in the dark (37°C)

Wash cells to remove excess probe

Measure fluorescence immediately

Proceed to analysis

(Flow Cytometer, Fluorescence Microscope, or Plate Reader)

Click to download full resolution via product page

Caption: General experimental workflow for intracellular ROS detection using 5-CM-H2DCFDA.
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The diagram below illustrates the mechanism of action of 5-CM-H2DCFDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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